N-(3-bromo-4,5-diethoxybenzyl)-N-(4-piperidinylmethyl)amine

• Molecular Formula: C17H27BrN2O2
• Molecular Weight: 371.3 g/mol
• IUPAC Name: N-[(3-bromo-4,5-diethoxyphenyl)methyl]-1-piperidin-4-ylmethanamine
• InChI: InChI=1S/C17H27BrN2O2/c1-3-21-16-10-14(9-15(18)17(16)22-4-2)12-20-11-13-5-7-19-8-6-13/h9-10,13,19-20H,3-8,11-12H2,1-2H3
• InChI Key: XHNRSMOUXTTZFL-UHFFFAOYSA-N
• SMILES: CCOC1=C(C(=CC(=C1)CNCC2CCNCC2)Br)OCC

Description

N-(3-bromo-4,5-diethoxybenzyl)-N-(4-piperidinylmethyl)amine, also known as BDPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BDPA is a complex molecule that has been synthesized through a series of steps, and its synthesis method has been optimized to improve its yield and purity.

Mechanism of Action

N-(3-bromo-4,5-diethoxybenzyl)-N-(4-piperidinylmethyl)amine inhibits acetylcholinesterase by binding to its active site, which prevents the hydrolysis of acetylcholine. This leads to an accumulation of acetylcholine in the synapse, which results in an overstimulation of the nervous system. The anticancer activity of this compound is thought to be due to its ability to induce apoptosis, a process that leads to the death of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. This compound has been found to increase the levels of reactive oxygen species in cells, which can lead to oxidative stress. Furthermore, this compound has been shown to have neurotoxic effects, which may limit its use in certain applications.

Advantages and Limitations for Lab Experiments

N-(3-bromo-4,5-diethoxybenzyl)-N-(4-piperidinylmethyl)amine has several advantages for lab experiments, including its high potency and selectivity for acetylcholinesterase. However, this compound has some limitations, including its potential neurotoxicity and the need for careful handling due to its toxicity.

Future Directions

There are several future directions for research on N-(3-bromo-4,5-diethoxybenzyl)-N-(4-piperidinylmethyl)amine. One area of interest is the development of this compound derivatives with improved potency and selectivity for acetylcholinesterase. Another area of interest is the investigation of the anticancer properties of this compound and its derivatives. Additionally, this compound could be used as a probe for the detection of free radicals in biological systems, and further research could be conducted in this area. Overall, this compound has significant potential for various applications, and further research is needed to fully understand its properties and potential uses.

Synthesis Methods

The synthesis of N-(3-bromo-4,5-diethoxybenzyl)-N-(4-piperidinylmethyl)amine involves a series of steps that start with the reaction of 3-bromo-4,5-diethoxybenzaldehyde with piperidine to form an intermediate product. This intermediate product is then reacted with N-methylpiperazine to form this compound. The yield and purity of this compound can be improved by optimizing the reaction conditions such as temperature, solvent, and reaction time.

Scientific Research Applications

N-(3-bromo-4,5-diethoxybenzyl)-N-(4-piperidinylmethyl)amine has been extensively studied for its potential applications in various fields such as medicine, biology, and chemistry. This compound has been found to be a potent inhibitor of acetylcholinesterase, an enzyme that plays a critical role in the nervous system. This compound has also been shown to have anticancer properties, and it has been investigated as a potential drug candidate for the treatment of cancer. Furthermore, this compound has been used as a probe for the detection of free radicals in biological systems.